N'-(2,6-dichlorobenzylidene)-2-(phenylthio)acetohydrazide

• IUPAC Name: N-[(E)-(2,6-dichlorophenyl)methylideneamino]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H12Cl2N2OS/c16-13-7-4-8-14(17)12(13)9-18-19-15(20)10-21-11-5-2-1-3-6-11/h1-9H,10H2,(H,19,20)/b18-9+
• InChI Key: QEULTSCJCXPPPS-GIJQJNRQSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NN=CC2=C(C=CC=C2Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)SCC(=O)N/N=C/C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C15H12Cl2N2OS
• Molecular Weight: 339.2 g/mol

Description

N'-(2,6-dichlorobenzylidene)-2-(phenylthio)acetohydrazide, commonly known as DBC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DBC belongs to the class of hydrazide compounds and is widely used in the synthesis of various organic molecules.

Scientific Research Applications

DBC has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of DBC is in the synthesis of organic molecules, where it is used as a key intermediate. DBC has also been studied for its potential use as an anticancer agent, where it has shown promising results in inhibiting the growth of cancer cells.

Mechanism of Action

The mechanism of action of DBC is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell growth and proliferation. DBC has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, DBC can induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of their growth.
Biochemical and Physiological Effects:
DBC has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of gene expression. DBC has also been shown to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications in various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBC in lab experiments is its versatility, as it can be used in the synthesis of various organic molecules and as an anticancer agent. DBC is also relatively easy to synthesize, making it readily available for use in lab experiments. However, one of the limitations of using DBC is its toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of DBC, including the development of more efficient synthesis methods, the identification of its molecular targets, and the optimization of its use as an anticancer agent. DBC may also have potential applications in other fields, such as materials science and catalysis, which warrant further investigation.